Cas no 2749887-68-9 (cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol)
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol Chemical and Physical Properties
Names and Identifiers
-
- cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol
-
- Inchi: 1S/C6H13NO2/c7-5-1-2-6(3-8)9-4-5/h5-6,8H,1-4,7H2/t5-,6-/m0/s1
- InChI Key: LGXUYQPVNUGLTG-WDSKDSINSA-N
- SMILES: C([C@H]1OC[C@@H](N)CC1)O
Experimental Properties
- Density: 1.060±0.06 g/cm3(Predicted)
- Boiling Point: 238.8±25.0 °C(Predicted)
- pka: 14.48±0.10(Predicted)
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1292636-50mg |
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol |
2749887-68-9 | 95% | 50mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292636-100mg |
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol |
2749887-68-9 | 95% | 100mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292636-250mg |
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol |
2749887-68-9 | 95% | 250mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292636-500mg |
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol |
2749887-68-9 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292636-1g |
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol |
2749887-68-9 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292636-5g |
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol |
2749887-68-9 | 95% | 5g |
$7705 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292636-50mg |
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol |
2749887-68-9 | 95% | 50mg |
$340 | 2025-02-22 | |
| eNovation Chemicals LLC | Y1292636-100mg |
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol |
2749887-68-9 | 95% | 100mg |
$555 | 2025-02-22 | |
| eNovation Chemicals LLC | Y1292636-500mg |
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol |
2749887-68-9 | 95% | 500mg |
$1115 | 2025-02-22 | |
| eNovation Chemicals LLC | Y1292636-250mg |
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol |
2749887-68-9 | 95% | 250mg |
$780 | 2025-02-22 |
cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol
Introduction to cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol (CAS No. 2749887-68-9)
Cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol (CAS No. 2749887-68-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct cis configuration and the presence of an amino group and a tetrahydro-pyran ring, which contribute to its unique chemical properties and potential biological activities.
The chemical structure of cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol consists of a six-membered tetrahydro-pyran ring with an amino group attached to the fifth carbon atom and a hydroxymethyl group attached to the second carbon atom. The cis configuration of the hydroxymethyl group relative to the amino group is crucial for its reactivity and biological activity. This configuration can influence the compound's solubility, stability, and interactions with biological targets.
In recent years, there has been a growing interest in the synthesis and application of cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol. Researchers have explored various synthetic routes to produce this compound efficiently and in high yield. One notable method involves the use of asymmetric catalysis, which allows for the selective formation of the desired cis isomer. This approach not only enhances the yield but also ensures high enantiomeric purity, which is essential for pharmaceutical applications.
The biological activity of cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol has been extensively studied in both in vitro and in vivo models. Initial studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.
Furthermore, cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol has demonstrated neuroprotective effects in preclinical studies. Research has shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be a valuable lead for developing neuroprotective therapies.
In addition to its anti-inflammatory and neuroprotective properties, cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol has also been investigated for its potential as an antiviral agent. Studies have shown that it can inhibit the replication of certain viruses, including influenza virus and herpes simplex virus. The antiviral activity is thought to be mediated by its ability to interfere with viral entry or replication processes within host cells.
The pharmacokinetic properties of cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol have also been evaluated. Preclinical studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.
To further advance the development of cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for future clinical studies and potential commercialization.
In conclusion, cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol (CAS No. 2749887-68-9) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development. As more studies are conducted, it is likely that new therapeutic uses will be discovered, further expanding its impact on human health.
2749887-68-9 (cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)